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Spectroscopic Data of 2-[(4-
Chlorobenzyl)oxy]benzaldehyde: A Technical
Guide
This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

2-[(4-Chlorobenzyl)oxy]benzaldehyde, a key intermediate in various synthetic applications.

Designed for researchers, scientists, and professionals in drug development, this document

delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

data essential for the unequivocal structural confirmation and quality control of this compound.

The narrative emphasizes the causality behind experimental choices and provides detailed,

field-proven protocols.
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2-[(4-Chlorobenzyl)oxy]benzaldehyde (CAS No: 52803-59-5, Molecular Formula:

C₁₄H₁₁ClO₂, Molecular Weight: 246.69 g/mol ) is an aromatic aldehyde that serves as a

versatile building block in organic synthesis.[1] Its structure, featuring a benzaldehyde core

linked to a 4-chlorobenzyl group via an ether linkage, provides multiple reactive sites for further

chemical transformations. Accurate structural elucidation and purity assessment are paramount

for its application in research and development. This guide presents a detailed analysis of its

spectroscopic characteristics. While experimentally derived spectra for this specific molecule

are not readily available in public databases, the following data and interpretations are based

on established spectroscopic principles and data from closely related analogs, providing a

robust and scientifically-grounded profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.

For 2-[(4-Chlorobenzyl)oxy]benzaldehyde, both ¹H and ¹³C NMR are indispensable for

confirming the connectivity and chemical environment of each atom.

Experimental Protocol: NMR Sample Preparation and
Acquisition
A well-prepared sample is crucial for obtaining high-quality NMR spectra.

Sample Preparation:

Accurately weigh 5-10 mg of 2-[(4-Chlorobenzyl)oxy]benzaldehyde for ¹H NMR (20-50

mg for ¹³C NMR).

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as

deuterated chloroform (CDCl₃), in a clean, dry vial. CDCl₃ is a common choice for

nonpolar organic compounds.

Ensure the sample is fully dissolved. Gentle vortexing or sonication can be applied.

Filter the solution through a small cotton plug in a Pasteur pipette directly into a 5 mm

NMR tube to remove any particulate matter.

Data Acquisition:
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Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to optimize its homogeneity, which is critical for achieving sharp

spectral lines.

Acquire the ¹H and ¹³C NMR spectra using standard pulse programs.

Sample Preparation Data Acquisition

Weigh Sample (5-50 mg) Dissolve in CDCl3 (0.7 mL) Filter into NMR Tube Insert into Spectrometer Lock on Deuterium Signal Shim Magnetic Field Acquire Spectra (1H, 13C)

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation and data acquisition.

¹H NMR Spectral Data (Predicted)
The predicted ¹H NMR spectrum of 2-[(4-Chlorobenzyl)oxy]benzaldehyde in CDCl₃ at 400

MHz is summarized below. The predictions are based on the analysis of structurally similar

compounds and known substituent effects.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.5 s 1H Aldehyde (-CHO)

~7.9 dd 1H Ar-H (ortho to CHO)

~7.6 m 1H Ar-H

~7.4 d 2H Ar-H (ortho to CH₂)

~7.35 d 2H Ar-H (ortho to Cl)

~7.1 m 2H Ar-H

~5.2 s 2H Methylene (-OCH₂)

Interpretation of the Predicted ¹H NMR Spectrum:

Aldehyde Proton (~10.5 ppm): The proton of the aldehyde group is highly deshielded due to

the strong electron-withdrawing nature of the carbonyl oxygen and appears as a

characteristic singlet far downfield.[2]

Aromatic Protons (~7.1-7.9 ppm): The eight aromatic protons appear in a complex pattern in

the downfield region. The proton ortho to the aldehyde group is expected to be the most

downfield of the benzaldehyde ring protons due to the deshielding effect of the carbonyl

group. The protons on the 4-chlorobenzyl ring will appear as two distinct doublets,

characteristic of a 1,4-disubstituted benzene ring.

Methylene Protons (~5.2 ppm): The two protons of the methylene bridge (-OCH₂-) are

chemically equivalent and appear as a singlet. Their chemical shift is downfield due to the

deshielding effect of the adjacent oxygen atom and the aromatic ring.

¹³C NMR Spectral Data (Predicted)
The predicted ¹³C NMR spectrum in CDCl₃ is detailed below.
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Chemical Shift (δ, ppm) Assignment

~192 Carbonyl (-CHO)

~161 Ar-C (C-O)

~137 Ar-C (ipso, C-CHO)

~135 Ar-C (ipso, C-Cl)

~134 Ar-CH

~133 Ar-C (ipso, C-CH₂)

~129 Ar-CH

~128 Ar-CH

~125 Ar-CH

~121 Ar-CH

~113 Ar-CH

~70 Methylene (-OCH₂)

Interpretation of the Predicted ¹³C NMR Spectrum:

Carbonyl Carbon (~192 ppm): The aldehyde carbonyl carbon resonates at a highly

deshielded chemical shift, which is a diagnostic feature for this functional group.[3]

Aromatic Carbons (~113-161 ppm): The twelve aromatic carbons will show distinct signals.

The carbon atom attached to the ether oxygen (C-O) is expected to be the most downfield

among the ring carbons due to the deshielding effect of the oxygen. The ipso-carbons

(carbons attached to substituents) will have characteristic chemical shifts.

Methylene Carbon (~70 ppm): The carbon of the methylene bridge appears in the typical

region for an ether linkage.

Infrared (IR) Spectroscopy
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IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The IR spectrum of 2-[(4-Chlorobenzyl)oxy]benzaldehyde is expected to show characteristic

absorption bands for the aldehyde, aromatic rings, ether linkage, and the carbon-chlorine bond.

Experimental Protocol: IR Sample Preparation
For a solid sample like 2-[(4-Chlorobenzyl)oxy]benzaldehyde, the thin solid film method is

often employed.

Solution Preparation: Dissolve a small amount (5-10 mg) of the solid sample in a few drops

of a volatile solvent like methylene chloride or acetone.

Film Deposition: Place a drop of the solution onto a salt plate (e.g., NaCl or KBr).

Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin film of the

solid compound on the plate.

Spectrum Acquisition: Place the salt plate in the sample holder of the IR spectrometer and

acquire the spectrum.

Sample Preparation Data Acquisition

Dissolve Sample in Volatile Solvent Deposit Solution on Salt Plate Evaporate Solvent to Form Film Place Plate in Spectrometer Acquire IR Spectrum

Click to download full resolution via product page

Caption: Workflow for IR sample preparation and data acquisition.

Expected IR Absorption Bands
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Wavenumber (cm⁻¹) Intensity Assignment

~3060-3030 Medium Aromatic C-H stretch

~2850 and ~2750 Medium
Aldehyde C-H stretch (Fermi

doublet)

~1700 Strong
Aldehyde C=O stretch

(conjugated)

~1600, ~1480 Medium Aromatic C=C stretch

~1250 Strong
Aryl-O-CH₂ stretch

(asymmetric)

~1040 Medium Aryl-O-CH₂ stretch (symmetric)

~1090 Strong C-Cl stretch

~820 Strong
C-H out-of-plane bend (1,4-

disubstituted)

Interpretation of the Expected IR Spectrum:

Aldehyde Group: The most prominent feature will be the strong C=O stretching absorption

around 1700 cm⁻¹. Conjugation with the aromatic ring lowers this frequency from that of a

saturated aldehyde.[4] The two weaker bands around 2850 and 2750 cm⁻¹ due to the

aldehyde C-H stretch are also highly diagnostic.[4]

Aromatic Rings: The presence of aromatic rings is indicated by the C-H stretching vibrations

above 3000 cm⁻¹ and the C=C stretching bands in the 1600-1480 cm⁻¹ region.

Ether Linkage: A strong, characteristic C-O stretching band is expected around 1250 cm⁻¹.

C-Cl Bond: The C-Cl stretching vibration typically appears in the fingerprint region, around

1090 cm⁻¹.

Mass Spectrometry (MS)
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Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular

weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

Experimental Protocol: Mass Spectrometry
Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography.

Ionization: The sample is vaporized and bombarded with a high-energy electron beam

(typically 70 eV) in the ion source, leading to the formation of a molecular ion (M⁺˙) and

fragment ions.

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer.

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of relative ion abundance versus m/z.

Mass Analysis

Sample Introduction Electron Ionization (70 eV) Mass Separation (m/z) Ion Detection

Click to download full resolution via product page

Caption: Workflow for Mass Spectrometry analysis.

Expected Mass Spectrum Data
The molecular weight of 2-[(4-Chlorobenzyl)oxy]benzaldehyde is 246.69 g/mol . Due to the

presence of chlorine, the molecular ion will appear as a pair of peaks (M⁺˙ and [M+2]⁺˙) with a

characteristic intensity ratio of approximately 3:1, corresponding to the natural abundance of

the ³⁵Cl and ³⁷Cl isotopes.
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m/z Ion Notes

246/248
[C₁₄H₁₁³⁵ClO₂]⁺˙ /

[C₁₄H₁₁³⁷ClO₂]⁺˙
Molecular ion (M⁺˙), 3:1 ratio

125/127 [C₇H₆³⁵Cl]⁺ / [C₇H₆³⁷Cl]⁺ 4-Chlorobenzyl cation

121 [C₇H₅O₂]⁺
Fragment from cleavage of the

benzyl ether

91 [C₇H₇]⁺ Tropylium ion

Interpretation of the Expected Mass Spectrum:

Molecular Ion: The presence of the molecular ion peaks at m/z 246 and 248 in a ~3:1 ratio is

a definitive indicator of the molecular formula and the presence of one chlorine atom.

Major Fragmentation Pathways:

The most common fragmentation for benzyl ethers is the cleavage of the C-O bond to

form a stable benzyl cation. In this case, this would lead to the 4-chlorobenzyl cation at

m/z 125 and 127.

Further fragmentation of the 4-chlorobenzyl cation can occur.

Cleavage of the benzyl C-O bond can also lead to a fragment corresponding to the

benzaldehyde portion of the molecule.

The tropylium ion at m/z 91 is a common and stable fragment in the mass spectra of

compounds containing a benzyl group.

Conclusion
The comprehensive analysis of the predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry

data provides a detailed and scientifically robust spectroscopic profile of 2-[(4-
Chlorobenzyl)oxy]benzaldehyde. The characteristic signals in the NMR spectra, the specific

absorption bands in the IR spectrum, and the distinct molecular ion and fragmentation patterns

in the mass spectrum, when taken together, allow for the unambiguous confirmation of the
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compound's structure. This guide serves as a valuable resource for researchers and

professionals, ensuring the confident identification and quality assessment of this important

synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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